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Compound of Interest

Compound Name:
1-[4-(propan-2-yl)oxan-4-

yl]methanamine

CAS No.: 1512375-04-0

Cat. No.: B6260242

Get Quote

Subject: 1-[4-(propan-2-yl)oxan-4-yl]methanamine CAS Registry (Analog Reference):

130290-79-8 (Unsubstituted parent); Custom Synthesis Category Class: Gem-disubstituted

Tetrahydropyran / Lipophilic Primary Amine Version: 2.0 (Lead Optimization Phase)[1]

Executive Summary & Scientific Rationale
The compound 1-[4-(propan-2-yl)oxan-4-yl]methanamine represents a strategic "bioisostere"

design in modern drug discovery.[1][2] It combines the polarity of a tetrahydropyran (THP) ring

with the steric bulk of an isopropyl group at the 4-position.[1][2]

Why this scaffold matters:

Conformational Constraint: The gem-disubstitution (isopropyl + methanamine) at the C4

position locks the THP ring into a specific chair conformation, reducing entropy loss upon

binding to targets like Voltage-Gated Calcium Channels (

subunit) or Chemokine Receptors (CCR2/CCR5).[2]
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Metabolic Blocking: The isopropyl group sterically hinders the C4 position, a common site for

oxidative metabolism in simple THP rings, thereby extending half-life (

).[2]

Lipophilicity Modulation: Replacing a cyclohexane core (LogP ~2.5) with THP lowers LogP,

while the isopropyl group regains necessary hydrophobic contacts, optimizing the Lipophilic

Efficiency (LipE).

This guide outlines the critical in vitro assays required to validate this scaffold's utility as a drug

fragment, focusing on CNS penetrability, metabolic stability, and safety liability

(hERG/Phospholipidosis).

Physicochemical Profiling (The Foundation)
Before functional screening, the scaffold's "drug-like" properties must be baselined to prevent

false negatives in biochemical assays.[1]

Protocol A: High-Throughput pKa and LogD
Determination
Objective: Determine the ionization state at physiological pH and the distribution coefficient.[2]

The primary amine is expected to be basic (pKa ~9.5–10.5), leading to high lysosomal

sequestration.[2]

Methodology: Potentiometric Titration & Shake-Flask
Preparation: Dissolve 1 mg of compound in DMSO (10 mM stock).

pKa Assay:

Use a potentiometric titrator (e.g., Sirius T3).

Titrate from pH 2.0 to 12.0 in 0.15 M KCl (ionic strength control).

Data Output: Calculate macro-pKa. Expect protonation of the primary amine at pH 7.4.[2]

LogD
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Assay (Miniaturized Shake-Flask):

Phase System: 1-Octanol / Phosphate Buffer (pH 7.4).[1][2]

Equilibration: Mix phases for 60 min at 25°C.

Quantification: Analyze both phases via LC-MS/MS (MRM mode).

Calculation:

.

Target Criteria:

Parameter Optimal Range Rationale

pKa 8.0 – 9.5
Balances solubility with
membrane permeability.[1]
[2]

| LogD

| 1.0 – 3.0 | Ideal for CNS penetration and oral bioavailability.[2] | | Solubility | > 100 µM |
Required for fragment-based screening (SPR/NMR).[1][2] |

Metabolic Stability Assay (Microsomal)
Objective: Validate the hypothesis that the 4-isopropyl group blocks metabolic soft spots.[1][2]

Protocol B: Human Liver Microsome (HLM) Stability
Rationale: Primary amines are susceptible to N-oxidation and deamination (MAO/FMO

enzymes).[2] The THP ring is susceptible to oxidation.[2]

Workflow Steps:
Incubation System:

Substrate: 1 µM test compound (prevents enzyme saturation).
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Enzyme: Pooled Human Liver Microsomes (0.5 mg/mL protein).[2]

Cofactor: NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate,

0.4 U/mL G6PDH).[1][2]

Time Course:

Initiate reaction with NADPH at 37°C.[2]

Sample points: 0, 5, 15, 30, 45, 60 min.

Quench: Add ice-cold Acetonitrile containing Internal Standard (e.g., Tolbutamide).

Analysis:

Centrifuge (4000 rpm, 20 min).

Inject supernatant into LC-MS/MS.[2]

Monitor parent ion depletion.[2]

Data Visualization (Graphviz Workflow)

Compound Stock
(10 mM DMSO)

Master Mix
(Microsomes + Buffer)

Dilute to 1µM Incubation
37°C + NADPH

Initiate Quench
(ACN + IS)

t=0,5...60min LC-MS/MS
Quantification

Centrifuge
Calc CLint & t1/2

Click to download full resolution via product page

Caption: Step-by-step workflow for determining Intrinsic Clearance (CLint) in liver microsomes.

Safety Profiling: The "Lipophilic Amine" Risk
Objective: Lipophilic amines often cause Phospholipidosis (PLD) (lysosomal accumulation) and

hERG inhibition (cardiotoxicity).[2]

Protocol C: In Vitro Phospholipidosis Assay (HCS)
Method: High-Content Screening using HCS LipidTOX™ detection.[2]
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Cell Line: HepG2 or CHO-K1 cells.[2]

Dosing: Incubate cells with compound (1, 10, 30 µM) for 24–48 hours.

Staining: Add HCS LipidTOX Red (phospholipid accumulation marker) and Hoechst 33342

(nuclear stain).[2]

Imaging: Automated fluorescence microscopy.

Readout: Calculate the ratio of LipidTOX intensity in treated vs. control cells.

Threshold: >2-fold increase indicates PLD risk.[2]

Protocol D: hERG Potassium Channel Assay (Patch
Clamp)
Rationale: The 4-isopropyl-THP-amine structure mimics pharmacophores known to block the

hERG channel pore.[1][2]

System: Automated Patch Clamp (e.g., QPatch or SyncroPatch).

Cell Line: CHO cells stably expressing hERG (Kv11.1).[2]

Protocol:

Voltage protocol: Hold at -80 mV, depolarize to +20 mV (2s), repolarize to -50 mV (2s) to

elicit tail current.

Apply compound in ascending concentrations (0.1, 1, 10, 30 µM).

Analysis: Calculate IC

based on tail current inhibition.

Functional Application: Fragment-Based Screening
Context: If the biological target is unknown, this scaffold is best utilized in a Fragment-Based

Drug Discovery (FBDD) campaign.[1][2]
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Protocol E: Surface Plasmon Resonance (SPR) Clean
Screen
Objective: Determine if the scaffold binds non-specifically ("sticky") or is a valid starting point.[2]

Sensor Chip: CM5 or Series S.

Immobilization: Immobilize a standard "irrelevant" protein (e.g., Carbonic Anhydrase) and the

Target Protein.

Injection: Inject compound at 50, 100, 200 µM.

Analysis (Binding Behavior):

Square Wave: Ideal.[2] Fast on/off rates typical of fragments.[2]

Slow Dissociation: Potential aggregation or covalent binding (bad).[2]

Super-stoichiometric: Aggregation (common for lipophilic amines).[2]

Correction: Add 0.01% Triton X-100 to buffer to reduce non-specific binding.[2]

Summary of Validation Criteria
Use this scorecard to evaluate the 1-[4-(propan-2-yl)oxan-4-yl]methanamine scaffold:
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Assay Category Metric Pass Criteria Action if Failed

Physicochem
Solubility (PBS, pH 7.

[1]4)
> 100 µM

Formulate as HCl or

Mesylate salt.[2]

Metabolism HLM CL < 20 µL/min/mg

Check for N-

dealkylation; consider

fluorination.[1][2]

Permeability
PAMPA-BBB (

)

>

cm/s

Reduce basicity (add

electron-withdrawing

group).[1][2]

Safety hERG IC > 10 µM

Reduce lipophilicity

(remove isopropyl?).

[2]

Safety Phospholipidosis Negative at 10 µM
Decrease LogD or

pKa.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4-Aminomethyltetrahydropyran | C6H13NO | CID 2773210 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Tetrahydro-N-methyl-2H-pyran-4-methanamine | C7H15NO | CID 22225668 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note: In Vitro Profiling of the 4-Isopropyl-
THP-Amine Scaffold]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6260242/docs#application-note-in-vitro-profiling-of-
the-4-isopropyl-thp-amine-scaffold]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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